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Compound of Interest

Compound Name: 3-Amino-2-methoxypropanoic acid

Cat. No.: B15271494

Get Quote

An In-depth Analysis for Researchers and Drug
Development Professionals
Introduction
3-Amino-2-methoxypropanoic acid is a substituted amino acid derivative with potential

applications in medicinal chemistry and drug development. Its structure, featuring both an

amine and a methoxy group on the propanoic acid backbone, presents a unique combination of

functional groups that can influence its biological activity and pharmacokinetic properties. A

thorough understanding of its molecular structure is paramount for its application, and

spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR)

Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for its characterization.

This technical guide provides a detailed overview of the expected spectroscopic data for 3-
Amino-2-methoxypropanoic acid. While direct experimental spectra for this specific molecule

are not widely available in public databases, this document leverages established principles of

spectroscopy and data from analogous compounds to predict and interpret its spectral

features. The methodologies and interpretations presented herein are designed to serve as a
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valuable resource for researchers involved in the synthesis, identification, and utilization of this

and similar compounds.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a

molecule. For 3-Amino-2-methoxypropanoic acid, both ¹H and ¹³C NMR will provide critical

information about its structure.

A. ¹H NMR Spectroscopy
Experimental Protocol:

A standard protocol for acquiring the ¹H NMR spectrum of 3-Amino-2-methoxypropanoic acid
would involve the following steps:

Sample Preparation: Dissolve approximately 5-10 mg of the compound in a suitable

deuterated solvent (e.g., D₂O, DMSO-d₆, or CD₃OD). The choice of solvent can affect the

chemical shifts, particularly of exchangeable protons (NH₂ and OH). D₂O is a common

choice for amino acids as it can simplify the spectrum by exchanging with the labile amine

and carboxylic acid protons.

Instrument Setup: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better

signal dispersion and resolution.

Data Acquisition: Acquire the spectrum at room temperature using a standard pulse

sequence. The number of scans will depend on the sample concentration.

Data Processing: Process the raw data by applying Fourier transformation, phase correction,

and baseline correction. The chemical shifts should be referenced to an internal standard,

such as tetramethylsilane (TMS) or the residual solvent peak.

Predicted ¹H NMR Spectrum and Interpretation:

The ¹H NMR spectrum of 3-Amino-2-methoxypropanoic acid is expected to show distinct

signals for the methoxy, methine, and methylene protons. The chemical shifts are influenced by

the electronegativity of adjacent atoms and the overall electronic environment.
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Proton

Assignment

Predicted

Chemical Shift

(ppm)

Predicted

Multiplicity

Coupling

Constant (J,

Hz)

Rationale

-OCH₃ 3.3 - 3.5 Singlet (s) N/A

The three

protons of the

methoxy group

are equivalent

and have no

adjacent protons

to couple with,

resulting in a

singlet. The

chemical shift is

typical for a

methoxy group

attached to an

aliphatic carbon.

-CH- 3.8 - 4.0
Doublet of

doublets (dd)
~4-6 and ~7-9

This proton is

coupled to the

two non-

equivalent

protons of the

adjacent

methylene group,

resulting in a

doublet of

doublets. Its

downfield shift is

due to the

deshielding

effect of the

adjacent oxygen

and carboxylic

acid group.
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-CH₂- 3.0 - 3.4 Multiplet (m)
~4-6, ~7-9, and

~12-14

The two

methylene

protons are

diastereotopic

and will couple

with the adjacent

methine proton

and with each

other (geminal

coupling),

leading to a

complex

multiplet. Their

chemical shift is

influenced by the

adjacent amino

group.

-NH₂

Variable (e.g.,

7.5-8.5 in

DMSO-d₆)

Broad singlet (br

s)
N/A

The chemical

shift of amine

protons is highly

variable and

depends on the

solvent,

concentration,

and temperature.

The signal is

often broad due

to quadrupole

broadening and

exchange. In

D₂O, this signal

will disappear.

-COOH Variable (e.g.,

11-13 in DMSO-

d₆)

Broad singlet (br

s)

N/A The carboxylic

acid proton is

also highly

variable and
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solvent-

dependent. It

typically appears

as a broad

singlet at a very

downfield

chemical shift. In

D₂O, this signal

will also

disappear.

Spin-Spin Coupling Diagram:

CH (3.8-4.0 ppm, dd)

CHa (3.0-3.4 ppm, m) J ≈ 4-6 Hz

CHb (3.0-3.4 ppm, m)
 J ≈ 7-9 Hz

 J ≈ 12-14 Hz

OCH₃ (3.3-3.5 ppm, s)

Click to download full resolution via product page

Caption: Predicted ¹H NMR spin-spin coupling for 3-Amino-2-methoxypropanoic acid.

B. ¹³C NMR Spectroscopy
Experimental Protocol:

The protocol for ¹³C NMR is similar to that of ¹H NMR, with the following key differences:

Pulse Sequence: A proton-decoupled pulse sequence is typically used to simplify the

spectrum, resulting in singlets for each unique carbon atom.

Acquisition Time: ¹³C NMR experiments generally require a longer acquisition time due to the

lower natural abundance of the ¹³C isotope.
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Predicted ¹³C NMR Spectrum and Interpretation:

The proton-decoupled ¹³C NMR spectrum of 3-Amino-2-methoxypropanoic acid is expected

to show four distinct signals corresponding to the four unique carbon atoms in the molecule.

Carbon Assignment
Predicted Chemical Shift

(ppm)
Rationale

-COOH 170 - 175

The carbonyl carbon of the

carboxylic acid group typically

resonates in this downfield

region. The chemical shift can

be influenced by the solvent

and pH.[1]

-CH- 78 - 82

This carbon is attached to an

oxygen atom, which causes a

significant downfield shift.

-OCH₃ 58 - 62

The chemical shift for a

methoxy carbon is

characteristic and falls within

this range.

-CH₂- 40 - 45

The chemical shift of this

methylene carbon is influenced

by the adjacent nitrogen atom

of the amino group.

II. Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule based on the

absorption of infrared radiation, which causes molecular vibrations.

Experimental Protocol:

Sample Preparation: The sample can be analyzed as a solid using an Attenuated Total

Reflectance (ATR) accessory or by preparing a KBr pellet. If the sample is a liquid, it can be

analyzed as a thin film between two salt plates.
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Data Acquisition: The IR spectrum is typically recorded over the range of 4000-400 cm⁻¹.

Predicted IR Spectrum and Interpretation:

The IR spectrum of 3-Amino-2-methoxypropanoic acid will show characteristic absorption

bands for the carboxylic acid, amine, and methoxy functional groups.
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Vibrational Mode
Predicted

Wavenumber (cm⁻¹)
Intensity Rationale

O-H stretch (acid) 2500 - 3300 Broad, Strong

The O-H stretching

vibration of the

carboxylic acid

appears as a very

broad band due to

strong hydrogen

bonding.[2]

N-H stretch (amine) 3300 - 3500 Medium

Primary amines

typically show two N-

H stretching bands

(symmetric and

asymmetric) in this

region. These may be

broad due to

hydrogen bonding.

C-H stretch 2850 - 3000 Medium

These absorptions are

due to the C-H

stretching vibrations of

the methoxy, methine,

and methylene

groups.

C=O stretch (acid) 1700 - 1725 Strong

The carbonyl stretch

of a carboxylic acid is

a strong and sharp

absorption band. Its

position can be

influenced by

hydrogen bonding.

N-H bend (amine) 1550 - 1650 Medium

The scissoring

vibration of the

primary amine group

appears in this region.
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C-O stretch 1050 - 1250 Strong

The spectrum will

likely show strong C-O

stretching bands from

both the carboxylic

acid and the methoxy

group.

III. Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its structural elucidation.

Experimental Protocol:

Ionization: Electrospray ionization (ESI) is a suitable technique for a polar molecule like 3-
Amino-2-methoxypropanoic acid. The analysis can be done in either positive or negative

ion mode.

Mass Analysis: A high-resolution mass spectrometer (e.g., TOF or Orbitrap) is recommended

to obtain an accurate mass measurement, which can be used to confirm the molecular

formula.

Predicted Mass Spectrum and Interpretation:

The molecular formula of 3-Amino-2-methoxypropanoic acid is C₄H₉NO₃, with a

monoisotopic molecular weight of 119.0582 g/mol .

Positive Ion Mode (ESI+):

[M+H]⁺: The protonated molecule is expected at m/z 120.0655.

[M+Na]⁺: An adduct with sodium may be observed at m/z 142.0475.

Negative Ion Mode (ESI-):

[M-H]⁻: The deprotonated molecule is expected at m/z 118.0510.
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Fragmentation Pattern:

The fragmentation of the protonated molecule [M+H]⁺ can proceed through several pathways.

Proposed Fragmentation Pathway Diagram:

[M+H]⁺
m/z 120

Loss of H₂O
m/z 102

Loss of CH₃OH
m/z 88

Loss of HCOOH
m/z 74

Loss of NH₃

m/z 103

Loss of CO
m/z 74

Click to download full resolution via product page

Caption: A plausible fragmentation pathway for protonated 3-Amino-2-methoxypropanoic
acid.

Summary of Predicted MS Data:

Ion
Predicted m/z

(Positive Mode)

Predicted m/z

(Negative Mode)
Identity

[M]⁺˙ 119.0582 -
Molecular ion (less

common in ESI)

[M+H]⁺ 120.0655 - Protonated molecule

[M+Na]⁺ 142.0475 - Sodium adduct

[M-H]⁻ - 118.0510
Deprotonated

molecule
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Conclusion
This technical guide provides a comprehensive prediction and interpretation of the NMR, IR,

and MS spectroscopic data for 3-Amino-2-methoxypropanoic acid. By leveraging

fundamental spectroscopic principles and data from analogous structures, this document

serves as a practical resource for researchers in the fields of chemistry and drug development.

The detailed protocols and interpretations are intended to guide the experimental

characterization and confirm the identity and purity of this important molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.docbrown.info/page06/molecule_spectroscopy/specsorganic07.htm
https://www.docbrown.info/page06/molecule_spectroscopy/specsorganic10.htm
https://link.springer.com/article/10.1007/s10973-024-13359-9
https://www.benchchem.com/product/b15271494?utm_src=pdf-custom-synthesis#bc-rfq
https://www.steelyardanalytics.com/2020/04/01/13c-nmr-analysis-of-peptides-and-amino-acids/
https://www.steelyardanalytics.com/2020/04/01/13c-nmr-analysis-of-peptides-and-amino-acids/
https://docbrown.info/page06/spectra2/2-methylpropanoic-acid-ir.htm
https://docbrown.info/page06/spectra2/2-methylpropanoic-acid-ir.htm
https://docbrown.info/page06/spectra2/2-methylpropanoic-acid-ir.htm
https://docbrown.info/page06/spectra2/2-methylpropanoic-acid-ir.htm
https://www.benchchem.com/product/b15271494/docs#spectroscopic-characterization-of-3-amino-2-methoxypropanoic-acid-a-technical-guide
https://www.benchchem.com/product/b15271494/docs#spectroscopic-characterization-of-3-amino-2-methoxypropanoic-acid-a-technical-guide
https://www.benchchem.com/product/b15271494/docs#spectroscopic-characterization-of-3-amino-2-methoxypropanoic-acid-a-technical-guide
https://www.benchchem.com/product/b15271494/docs#spectroscopic-characterization-of-3-amino-2-methoxypropanoic-acid-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15271494?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/product/b15271494?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15271494?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

